2-{[2-(Diethylamino)ethyl]amino}ethane-1-thiol

• IUPAC Name: 2-[2-(diethylamino)ethylamino]ethanethiol
• InChI: InChI=1S/C8H20N2S/c1-3-10(4-2)7-5-9-6-8-11/h9,11H,3-8H2,1-2H3
• InChI Key: FQPDZMRGKXTVSV-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCNCCS
• Molecular Formula: C8H20N2S
• DSSTOX Substance ID: DTXSID10579151
• Molecular Weight: 176.33 g/mol
• CAS No.: 90273-93-1

Description

2-{[2-(Diethylamino)ethyl]amino}ethane-1-thiol is an organic compound with the molecular formula C8H20N2S. It is also known by other names such as Diethyl (2-mercaptoethyl)amine and Diethylaminoethanethiol . This compound contains both amine and thiol functional groups, making it a versatile molecule in various chemical reactions and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[2-(Diethylamino)ethyl]amino}ethane-1-thiol typically involves the reaction of diethylamine with 2-chloroethanethiol under basic conditions. The reaction proceeds as follows:

• Diethylamine is reacted with 2-chloroethanethiol in the presence of a base such as sodium hydroxide.
• The reaction mixture is heated to facilitate the nucleophilic substitution reaction, resulting in the formation of this compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity of the final product. The use of continuous flow reactors and automated systems can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

2-{[2-(Diethylamino)ethyl]amino}ethane-1-thiol undergoes various types of chemical reactions, including:

Oxidation: The thiol group can be oxidized to form disulfides.

Reduction: The compound can be reduced to form the corresponding amine.

Substitution: The amine group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide or other oxidizing agents can be used to oxidize the thiol group.

Reduction: Reducing agents such as lithium aluminum hydride can be used to reduce the compound.

Substitution: Alkyl halides or acyl chlorides can be used in substitution reactions with the amine group.

Major Products Formed

Oxidation: Disulfides are formed as major products.

Reduction: The corresponding amine is formed.

Substitution: Various substituted amines are formed depending on the reagents used.

Scientific Research Applications

2-{[2-(Diethylamino)ethyl]amino}ethane-1-thiol has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used in the modification of biomolecules and as a ligand in biochemical assays.

Industry: The compound is used in the production of specialty chemicals and as a reagent in various industrial processes.

Comparison with Similar Compounds

Similar Compounds

Diethylaminoethanethiol: Similar in structure but lacks the additional ethyl group.

Diethylcysteamine: Contains a similar amine and thiol functional group arrangement.

Triethylamine, 2-mercapto-: Another compound with a similar thiol group but different amine substitution.

Uniqueness

2-{[2-(Diethylamino)ethyl]amino}ethane-1-thiol is unique due to its specific arrangement of functional groups, which allows it to participate in a wide range of chemical reactions and applications. Its dual functionality as both an amine and thiol makes it a valuable compound in various fields of research and industry.